Cas no 80220-92-4 (2-Propynoic acid, 3-phenyl-, propyl ester)

• Product Name: 2-Propynoic acid, 3-phenyl-, propyl ester
• CAS No: 80220-92-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 706046
• PubChem ID: 13281365
• Update Time: 2025-04-19

2-Propynoic acid, 3-phenyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-phenyl-, propyl ester
• propyl 3-phenylprop-2-ynoate
• LogP
• AKOS018720040
• 80220-92-4
• DTXSID30534449

• Inchi： 1S/C12H12O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h3-7H,2,10H2,1H3
• InChI Key： WHLWKCVKBYBBSC-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų